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Compound of Interest

Compound Name: 1-(2-Fluorophenyl)piperazine

Cat. No.: B089578 Get Quote

An In-depth Technical Guide on the Core Physical Properties of 1-(2-Fluorophenyl)piperazine

Abstract
This technical guide provides a comprehensive overview of the core physical and chemical

properties of 1-(2-Fluorophenyl)piperazine, a key intermediate in the synthesis of various

neurologically active compounds.[1] This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis. It includes a detailed

summary of quantitative data, experimental protocols for property determination, and visualized

workflows to ensure clarity and reproducibility.

Chemical and Physical Properties
1-(2-Fluorophenyl)piperazine is a substituted piperazine derivative with the molecular formula

C₁₀H₁₃FN₂.[2][3] Its fundamental properties are summarized below.
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Property Value Source(s)

Molecular Formula C₁₀H₁₃FN₂ [2][3]

Molecular Weight 180.22 g/mol , 180.23 g/mol [2][4][5]

Appearance

White or colorless to almost

white or almost colorless

powder, lump, or clear liquid

[4][6]

CAS Number 1011-15-0 [2][4][5]

Quantitative Physical Properties
The following table outlines the key quantitative physical properties of 1-(2-
Fluorophenyl)piperazine. These values are critical for its handling, purification, and use in

further chemical reactions.

Property Value Conditions Source(s)

Melting Point 44 - 49 °C Not specified [4][5]

Boiling Point 93 °C at 0.5 mmHg [4][6]

150 °C at 3 mmHg [2][5][7]

Density 1.141 g/mL at 25 °C [2][5][7]

Refractive Index 1.556 - 1.56 at 20 °C [2][4][5]

pKa 8.78 ± 0.10 Predicted [5]

Solubility

Slightly soluble in

DMSO (with heating)

and Methanol

Not specified [5]

Experimental Protocols
This section details the methodologies for determining the key physical properties of 1-(2-
Fluorophenyl)piperazine.
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Melting Point Determination
The melting point is a crucial indicator of a compound's purity.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry 1-(2-Fluorophenyl)piperazine is finely crushed

using a mortar and pestle.[9]

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and

the tube is inverted and tapped gently to pack the solid into the sealed end, aiming for a

sample height of 1-2 cm.[9]

Measurement:

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated rapidly to obtain an approximate melting range.

The apparatus is allowed to cool.

A second sample is heated slowly, at a rate of about 2 °C per minute, starting from a

temperature approximately 20°C below the estimated melting point.[10]

The temperature at which the first drop of liquid appears (T1) and the temperature at

which the entire sample becomes liquid (T2) are recorded.[9] The melting range is

reported as T1-T2.
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Boiling Point Determination
The boiling point is determined at a specific pressure and is a key characteristic of a volatile

substance.[11]

Apparatus:

Thiele tube or similar heating block

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or hot plate)[12]

Mineral oil or paraffin oil[13]

Procedure:

Sample Preparation: A small amount (a few milliliters) of liquid 1-(2-
Fluorophenyl)piperazine is placed into the fusion tube.[12][13]

Apparatus Setup:

A capillary tube, sealed at one end, is placed inverted (open end down) into the fusion

tube containing the sample.[11][12]

The fusion tube is attached to a thermometer.

The assembly is placed in a Thiele tube containing mineral oil, ensuring the sample is

level with the thermometer bulb.[11]

Measurement:

The apparatus is heated slowly and uniformly.[11]

As the temperature rises, air trapped in the capillary tube will bubble out.
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Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.[11]

The heat source is removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid begins to re-enter the capillary

tube.

Density Determination
Density is the mass per unit volume of a substance.

Apparatus:

Digital balance

Graduated cylinder or pycnometer (density bottle)[14]

Thermometer

Procedure:

Mass Measurement: The mass of a clean, dry graduated cylinder or pycnometer is

accurately measured using a digital balance.[14][15]

Volume Measurement: A known volume of liquid 1-(2-Fluorophenyl)piperazine is added to

the graduated cylinder (e.g., 10 mL). For higher accuracy, a pycnometer is filled completely.

[14] The volume is recorded.

Combined Mass Measurement: The mass of the container with the liquid is measured.[14]

[15]

Temperature Measurement: The temperature of the liquid is recorded.[15]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container from the combined mass. The density is then calculated using the formula: Density

(ρ) = Mass (m) / Volume (V).[14]
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Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.

Start

Prepare Sample:
Crush solid into a fine powder.

Load Capillary Tube:
Pack 1-2 cm of sample.

Place in Apparatus:
Insert capillary into heating block.

Heat Slowly (2°C/min)
near expected melting point.

Observe and Record:
- T1: First liquid appears

- T2: All solid melts

Report Melting Range (T1-T2)

End
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Workflow for Melting Point Determination

Start

Prepare Sample:
Add liquid to fusion tube.

Assemble Apparatus:
- Invert sealed capillary in sample.

- Attach to thermometer.
- Place in Thiele tube.

Heat Slowly & Uniformly

Observe for a rapid, continuous
stream of bubbles.

Remove Heat & Cool

Record Temperature:
When liquid re-enters capillary.

Report Boiling Point

End
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Workflow for Boiling Point Determination

Start

Measure Mass of Empty
Graduated Cylinder (m1)

Add Known Volume (V)
of Liquid

Measure Mass of Cylinder
+ Liquid (m2)

Calculate Mass of Liquid:
m = m2 - m1

Calculate Density:
ρ = m / V

Report Density (ρ)
at Measured Temperature

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 1-(2-Fluorophenyl)piperazine 97 1011-15-0 [sigmaaldrich.com]

3. 1-(2-Fluorophenyl)piperazine | C10H13FN2 | CID 70529 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 1-(2-Fluorophenyl)piperazine | 1011-15-0 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

5. 1-(2-Fluorophenyl)piperazine CAS#: 1011-15-0 [m.chemicalbook.com]

6. 1-(2-Fluorophenyl)piperazine | 1011-15-0 | TCI AMERICA [tcichemicals.com]

7. 1-(2-Fluorophenyl)piperazine | 1011-15-0 [chemicalbook.com]

8. athabascau.ca [athabascau.ca]

9. byjus.com [byjus.com]

10. jan.ucc.nau.edu [jan.ucc.nau.edu]

11. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

12. byjus.com [byjus.com]

13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

14. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

15. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [physical properties of 1-(2-Fluorophenyl)piperazine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089578#physical-properties-of-1-2-fluorophenyl-
piperazine]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b089578?utm_src=pdf-body-img
https://www.benchchem.com/product/b089578?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/1-2-fluorophenyl-piperazine-1011-15-0
https://www.sigmaaldrich.com/US/en/product/aldrich/444804
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Fluorophenyl_piperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Fluorophenyl_piperazine
https://www.tcichemicals.com/OP/en/p/F0728
https://www.tcichemicals.com/OP/en/p/F0728
https://m.chemicalbook.com/ProductChemicalPropertiesCB1300266_EN.htm
https://www.tcichemicals.com/CA/en/p/F0728
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1300266.htm
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/product/b089578#physical-properties-of-1-2-fluorophenyl-piperazine
https://www.benchchem.com/product/b089578#physical-properties-of-1-2-fluorophenyl-piperazine
https://www.benchchem.com/product/b089578#physical-properties-of-1-2-fluorophenyl-piperazine
https://www.benchchem.com/product/b089578#physical-properties-of-1-2-fluorophenyl-piperazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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